Cas no 2034282-20-5 (6-methoxy-N-[2-methoxy-5-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide)

6-Methoxy-N-[2-methoxy-5-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide is a specialized pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a trifluoromethyl-substituted phenyl ring and a methoxy-substituted pyrimidine core, contributing to enhanced lipophilicity and metabolic stability. The presence of electron-withdrawing and donating groups allows for fine-tuned reactivity, making it a valuable intermediate in the synthesis of bioactive compounds. This compound may exhibit utility in the development of kinase inhibitors or other small-molecule therapeutics due to its ability to engage in hydrogen bonding and π-stacking interactions. Its well-defined chemical properties facilitate precise modifications for structure-activity relationship studies.

6-methoxy-N-[2-methoxy-5-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide structure

2034282-20-5 structure

Product Name:6-methoxy-N-[2-methoxy-5-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide

CAS No:2034282-20-5

MF:C₁₄H₁₂F₃N₃O₃

MW:327.258593559265

CID:5348648

Update Time:2025-05-19

6-methoxy-N-[2-methoxy-5-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 6-methoxy-N-(2-methoxy-5-(trifluoromethyl)phenyl)pyrimidine-4-carboxamide
- 6-methoxy-N-[2-methoxy-5-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide
- Inchi： 1S/C14H12F3N3O3/c1-22-11-4-3-8(14(15,16)17)5-9(11)20-13(21)10-6-12(23-2)19-7-18-10/h3-7H,1-2H3,(H,20,21)
- InChI Key： SJTNASKGNZOMKV-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=C(C=1)NC(C1C=C(N=CN=1)OC)=O)OC)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 409
XLogP3: 2.5
Topological Polar Surface Area: 73.3

6-methoxy-N-[2-methoxy-5-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6494-0522-2μmol	6-methoxy-N-[2-methoxy-5-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide	2034282-20-5	2μmol	$85.5	2023-09-08
Life Chemicals	F6494-0522-5μmol	6-methoxy-N-[2-methoxy-5-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide	2034282-20-5	5μmol	$94.5	2023-09-08
Life Chemicals	F6494-0522-10μmol	6-methoxy-N-[2-methoxy-5-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide	2034282-20-5	10μmol	$103.5	2023-09-08
Life Chemicals	F6494-0522-20μmol	6-methoxy-N-[2-methoxy-5-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide	2034282-20-5	20μmol	$118.5	2023-09-08
Life Chemicals	F6494-0522-1mg	6-methoxy-N-[2-methoxy-5-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide	2034282-20-5	1mg	$81.0	2023-09-08
Life Chemicals	F6494-0522-2mg	6-methoxy-N-[2-methoxy-5-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide	2034282-20-5	2mg	$88.5	2023-09-08
Life Chemicals	F6494-0522-3mg	6-methoxy-N-[2-methoxy-5-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide	2034282-20-5	3mg	$94.5	2023-09-08
Life Chemicals	F6494-0522-4mg	6-methoxy-N-[2-methoxy-5-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide	2034282-20-5	4mg	$99.0	2023-09-08
Life Chemicals	F6494-0522-5mg	6-methoxy-N-[2-methoxy-5-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide	2034282-20-5	5mg	$103.5	2023-09-08
Life Chemicals	F6494-0522-10mg	6-methoxy-N-[2-methoxy-5-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide	2034282-20-5	10mg	$118.5	2023-09-08

6-methoxy-N-[2-methoxy-5-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide Related Literature

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Additional information on 6-methoxy-N-[2-methoxy-5-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide

Comprehensive Overview of 6-Methoxy-N-[2-Methoxy-5-(Trifluoromethyl)Phenyl]Pyrimidine-4-Carboxamide (CAS No. 2034282-20-5)

The compound 6-methoxy-N-[2-methoxy-5-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide (CAS No. 2034282-20-5) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the methoxy and trifluoromethyl substituents, contribute to its distinct physicochemical properties and biological activity. This article delves into its molecular characteristics, applications, and relevance to current scientific trends, such as drug discovery and sustainable chemistry.

From a structural perspective, the compound belongs to the carboxamide class, featuring a pyrimidine core functionalized with methoxy groups and a trifluoromethylphenyl moiety. These modifications enhance its binding affinity to biological targets, making it a candidate for kinase inhibition studies. Researchers have explored its role in modulating enzyme activity, particularly in cancer therapeutics and inflammatory diseases, aligning with the growing demand for targeted therapies.

The trifluoromethyl group in 6-methoxy-N-[2-methoxy-5-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide is a key highlight, as fluorinated compounds are increasingly valued in medicinal chemistry for their metabolic stability and lipophilicity. This aligns with the industry's shift toward fluorine-containing drugs, a topic frequently searched in AI-driven drug design platforms. The compound's CAS No. 2034282-20-5 is often referenced in patents and scholarly articles, underscoring its proprietary significance.

In agrochemical applications, this compound's pyrimidine scaffold demonstrates potential as a pesticide intermediate, addressing the global need for eco-friendly crop protection. Its methoxy and trifluoromethyl groups may contribute to resistance management, a hot topic in sustainable agriculture. Such attributes resonate with searches for "green chemistry in agrochemicals" and "next-gen pesticide development."

Synthetic routes to 6-methoxy-N-[2-methoxy-5-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide often involve Pd-catalyzed cross-coupling or microwave-assisted synthesis, reflecting advancements in efficient chemical processes. These methods are frequently queried in AI-based synthesis planning tools, highlighting the compound's relevance to automated laboratory workflows.

In summary, CAS No. 2034282-20-5 represents a versatile building block with dual utility in pharmaceutical and agrochemical sectors. Its structural ingenuity and alignment with trends like fluorine chemistry and precision agriculture ensure its continued prominence in scientific discourse. For researchers exploring heterocyclic compounds or small-molecule inhibitors, this compound offers a compelling case study in molecular design and application-driven innovation.